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Compound of Interest

Compound Name: 1,2-Diphenylethane

Cat. No.: B090400

For researchers, scientists, and drug development professionals, ensuring safe handling and
proper disposal of chemical compounds is paramount. This document provides immediate,
essential safety and logistical information for 1,2-Diphenylethane, including personal
protective equipment (PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

A summary of recommended personal protective equipment for handling 1,2-Diphenylethane
is provided below. This information is compiled from safety data sheets (SDS) to ensure
comprehensive protection.
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Specifications and

PPE Category Item - K
emarks
Must be tested and approved
under government standards
Safety Glasses with Side such as NIOSH (US) or EN

Eye/Face Protection i i -
Shields or Goggles 166 (EU).[1] Tightly fitting

safety goggles are

recommended.

Gloves must be inspected
before use. Use proper glove
removal technique to avoid
skin contact. Dispose of
contaminated gloves after use
Skin Protection Chemical-Resistant Gloves In accordance with applicable
laws and good laboratory
practices.[1] The selected
gloves must satisfy the
specifications of EU Directive
89/686/EEC and the standard

EN 374 derived from it.

Wear appropriate protective

clothing to prevent skin
Protective Clothing exposure.[2] Fire/flame

resistant and impervious

clothing is recommended.

To be worn over personal
Lab Coat )
clothing.

Respiratory Protection Respirator If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator.[3] A
respiratory protection program
that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2
requirements or European
Standard EN 149 must be
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followed whenever workplace
conditions warrant respirator

use.[2]

Discard contaminated shoes.

[2]

Foot Protection Closed-Toe Shoes

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of 1,2-
Diphenylethane and ensure a safe laboratory environment.

Handling:
o Work in a well-ventilated area.[3][4] Use only outdoors or in a well-ventilated area.

e Avoid the formation of dust and aerosols.[1][3] Provide appropriate exhaust ventilation at
places where dust is formed.[1]

e Avoid contact with skin and eyes.[3] Do not get on skin or in eyes.[2]
e Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

» Wash hands thoroughly after handling.[2] Wash hands before breaks and at the end of the
workday.[1]

e Do not eat, drink, or smoke when using this product.

Storage:

Store in a cool, dry, and well-ventilated place.[1][3][4]

Keep the container tightly closed.[1][3][4]

Store away from incompatible materials such as strong oxidizing agents.

Store locked up.[4]
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Accidental Release Measures

In the event of a spill, follow these procedures to mitigate exposure and contamination:

o Evacuate Personnel: Evacuate personnel to safe areas. Keep people away from and upwind
of the spill/leak.

o Ensure Ventilation: Ensure adequate ventilation.

o Personal Protection: Wear appropriate personal protective equipment as outlined in the table
above.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[1][3]

e Cleanup:
o For dry spills, use dry clean-up procedures and avoid generating dust.[4]
o Sweep up, shovel up, or vacuum up the material.[4]

o Place the spilled material into a suitable, clean, dry, closed, and labeled container for
disposal.[1][2][4]

o Decontamination: Wash the spill area down with large amounts of water. Prevent runoff from
entering drains.[4]

Disposal Plan

Proper disposal of 1,2-Diphenylethane and its contaminated materials is crucial to prevent
environmental contamination and comply with regulations.

» Waste Characterization: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.

o Professional Disposal: Contact a licensed professional waste disposal service to dispose of
this material.[1][5]
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» Disposal Method:

o Dissolve or mix the material with a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.[1][5]

» Container Disposal: Dispose of the contents/container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.[1] Contaminated
packaging should be disposed of as an unused product.[1][5]

» Regulatory Compliance: Observe all federal, state, and local environmental regulations.[5]

Workflow for Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 1,2-

Diphenylethane.
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Workflow for Handling and Disposal of 1,2-Diphenylethane

Preparation

Wear Appropriate PPE

Ensure Proper Ventilation

Handling
\
\\
Post-Handling \\If Occurs
Storage Accidental Spill

enerate Waste

Spill Cleanup Procedure

Collect Waste

Disposal

Contact Professional Disposal Service

Click to download full resolution via product page

Caption: Workflow for 1,2-Diphenylethane Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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